Cas no 867023-70-9 (2H-Indazole-5-methanamine,4,5,6,7-tetrahydro-, (+)-)

2H-Indazole-5-methanamine,4,5,6,7-tetrahydro-, (+)- structure
867023-70-9 structure
Product name:2H-Indazole-5-methanamine,4,5,6,7-tetrahydro-, (+)-
CAS No:867023-70-9
MF:C8H13N3
MW:151.20892
CID:718918
PubChem ID:11309600

2H-Indazole-5-methanamine,4,5,6,7-tetrahydro-, (+)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole-5-methanamine,4,5,6,7-tetrahydro-, (+)-
    • (4,5,6,7-Tetrahydro-1H-indazol-5-yl)methanamine
    • (4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine
    • 4,5,6,7-Tetrahydro-2H-indazole-5-methanamine
    • EN300-6769554
    • 2H-Indazole-5-methanamine,4,5,6,7-tetrahydro-,(+)-
    • 299180-15-7
    • 867023-69-6
    • 4,5,6,7-tetrahydro-1H-indazol-5-ylmethanamine
    • 1-(4,5,6,7-tetrahydro-1H-indazol-5-yl)methanamine
    • CS-0096950
    • SCHEMBL4429376
    • 867023-70-9
    • SCHEMBL24424068
    • Inchi: InChI=1S/C8H13N3/c9-4-6-1-2-8-7(3-6)5-10-11-8/h5-6H,1-4,9H2,(H,10,11)
    • InChI Key: WHACGQRDMGNJBO-UHFFFAOYSA-N
    • SMILES: C1CC2=C(CC1CN)C=NN2

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų
  • XLogP3: 0.2

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